ethyl 5-(4-(N,N-diethylsulfamoyl)benzamido)-3-(3-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[[4-(diethylsulfamoyl)benzoyl]amino]-3-(3-fluorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C26H25FN4O6S2/c1-4-30(5-2)39(35,36)19-12-10-16(11-13-19)23(32)28-24-21-20(15-38-24)22(26(34)37-6-3)29-31(25(21)33)18-9-7-8-17(27)14-18/h7-15H,4-6H2,1-3H3,(H,28,32)
• InChI Key: JYYIBZZOPHCINX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C3C(=CS2)C(=NN(C3=O)C4=CC(=CC=C4)F)C(=O)OCC
• Molecular Formula: C26H25FN4O6S2
• Molecular Weight: 572.6 g/mol

Description

Ethyl 5-(4-(N,N-diethylsulfamoyl)benzamido)-3-(3-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C26H25FN4O6S2 and its molecular weight is 572.63. The purity is usually 95%.
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Scientific Research Applications

Pyridazine Derivatives and Heterocyclic Compounds

Synthetic Pathways and Reactions

Research into pyridazine derivatives, including compounds structurally related to the one mentioned, focuses on synthesizing novel heterocyclic compounds that exhibit a range of biological activities. For instance, Deeb et al. (1992) explored the synthesis and reactions of pyrrolo[2,3-c]pyridazines and furo[2,3-c]pyndazines, highlighting complex synthetic pathways that yield diverse heterocyclic frameworks (Deeb et al., 1992).

Fluorescent Properties and Biological Activities

The study by Wu et al. (2006) on the synthesis of trifluoromethyl-promoted functional pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-d][1,2,3,5]tetrazine-4(3H)-ones revealed that such compounds can exhibit fluorescent properties and potential as monocotyledonous inhibitors, suggesting applications in both chemical sensing and herbicide development (Wu et al., 2006).

Antiviral and Antitumor Potential

The creation of benzamide-based 5-aminopyrazoles and their fused heterocycles, as discussed by Hebishy et al. (2020), demonstrated significant antiavian influenza virus activity. This highlights the potential of pyridazine derivatives in developing new antiviral agents (Hebishy et al., 2020).

Antimicrobial Applications

Research into arylazopyrazole pyrimidone and related compounds by Sarvaiya et al. (2019) suggested that these heterocyclic compounds could possess antimicrobial properties, underscoring their potential in addressing antibiotic resistance (Sarvaiya et al., 2019).